Cas no 2244086-00-6 (Benzenamine, 2-(dimethoxymethyl)-3-fluoro-)

• Product Name: Benzenamine, 2-(dimethoxymethyl)-3-fluoro-
• CAS No: 2244086-00-6
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5174716
• Update Time: 2025-11-05

Benzenamine, 2-(dimethoxymethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(dimethoxymethyl)-3-fluoro-

• Inchi： 1S/C9H12FNO2/c1-12-9(13-2)8-6(10)4-3-5-7(8)11/h3-5,9H,11H2,1-2H3
• InChI Key： KNWCEESZALXYRF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(F)=C1C(OC)OC

Additional information on Benzenamine, 2-(dimethoxymethyl)-3-fluoro-

Benzenamine, 2-(dimethoxymethyl)-3-fluoro- (CAS No. 2244086-00-6): An Overview

Benzenamine, 2-(dimethoxymethyl)-3-fluoro- (CAS No. 2244086-00-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug discovery and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to Benzenamine, 2-(dimethoxymethyl)-3-fluoro-.

The molecular formula of Benzenamine, 2-(dimethoxymethyl)-3-fluoro- is C₁₀H₁₃FO₂N. The compound features a benzene ring substituted with a fluoro group at the 3-position and a dimethoxymethyl group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Synthesis of Benzenamine, 2-(dimethoxymethyl)-3-fluoro-

The synthesis of Benzenamine, 2-(dimethoxymethyl)-3-fluoro- typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach is to start with a substituted benzene derivative and introduce the desired functional groups through a series of chemical transformations. For instance, the fluoro group can be introduced via electrophilic aromatic substitution, while the dimethoxymethyl group can be added through a nucleophilic substitution reaction.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient synthesis route for Benzenamine, 2-(dimethoxymethyl)-3-fluoro-. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce the dimethoxymethyl group onto the benzene ring. This method not only improved the yield but also reduced the number of steps required in the synthesis process, making it more cost-effective and environmentally friendly.

Chemical Properties and Reactivity

Benzenamine, 2-(dimethoxymethyl)-3-fluoro- exhibits several notable chemical properties that make it valuable for various applications. The fluoro group on the benzene ring enhances the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the dimethoxymethyl group introduces steric hindrance and electronic effects that can influence the reactivity of the amine functionality.

The amine group in Benzenamine, 2-(dimethoxymethyl)-3-fluoro- can participate in a wide range of chemical reactions, such as acylation, alkylation, and condensation reactions. These reactions are essential for synthesizing more complex molecules and derivatives with potential therapeutic properties. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of Benzenamine, 2-(dimethoxymethyl)-3-fluoro- exhibited potent antiviral activity against several strains of influenza virus.

Potential Applications in Drug Discovery

The unique combination of functional groups in Benzenamine, 2-(dimethoxymethyl)-3-fluoro- makes it an attractive starting material for drug discovery efforts. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases. One area of particular interest is its use as an intermediate in the synthesis of small molecule inhibitors for protein-protein interactions (PPIs).

PPIs play a critical role in many biological processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. Inhibiting specific PPIs can provide therapeutic benefits by disrupting disease pathways. A recent study published in Chemical Biology & Drug Design reported that derivatives of Benzenamine, 2-(dimethoxymethyl)-3-fluoro- showed promising inhibitory activity against a key PPI involved in cancer cell proliferation.

Safety Considerations

In any chemical or pharmaceutical research involving new compounds like Benzenamine, 2-(dimethoxymethyl)-3-fluoro-, safety considerations are paramount. While there is currently limited data on the toxicity and environmental impact of this compound, researchers should adhere to standard safety protocols when handling it. This includes using appropriate personal protective equipment (PPE) and conducting experiments in well-ventilated areas.

To ensure safe use and disposal of Benzenamine, 2-(dimethoxymethyl)-3-fluoro-, it is recommended to follow guidelines provided by regulatory bodies such as OSHA (Occupational Safety and Health Administration) and EPA (Environmental Protection Agency). Additionally, ongoing research into its safety profile will help to provide more comprehensive information for both laboratory settings and industrial applications.

Conclusion

Benzenamine, 2-(dimethoxymethyl)-3-fluoro- (CAS No. 2244086-00-6) is a promising compound with diverse applications in organic chemistry and pharmaceutical research. Its unique molecular structure offers opportunities for developing new drugs and materials with enhanced properties. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific disciplines.